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Introduction

SRTCX1003 is a small molecule activator of Sirtuin 1 (SIRT1), a class Il histone deacetylase.
[1] It functions as a Sirtuin-Activating Compound (STAC) with an EC1.5 of 0.61 pM.[1]
SRTCX1003 enhances the deacetylation of cellular proteins such as p65, a subunit of the NF-
KB complex, with an IC50 of 1.42 uM in cellular acetylation assays.[1] This activity leads to the
suppression of TNFa-induced NF-kB transcriptional activation and a reduction in the secretion
of pro-inflammatory cytokines like TNFa and IL-12.[1] These properties make SRTCX1003 a
valuable tool for research into inflammatory diseases and other SIRT1-mediated biological
processes.

Proper preparation of a stock solution is the first critical step for obtaining reliable and
reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of SRTCX1003 stock solutions.
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Physicochemical and Biological Properties

All quantitative data for SRTCX1003 is summarized in the table below for easy reference.

Property Value Source
Molecular Weight 449.529 g/mol [1]
Molecular Formula C23H23Ns03S [1]
Appearance Solid [1]
Purity >98% (HPLC) [1]
Biological Activity SIRT1 Activator [1]
EC1.5 (SIRT1) 0.61 pM [1]
IC50 (p65 acetylation) 1.42 uM [1]
Solubility 10 mM in DMSO [1]

-20°C for 12 Months, 4°C for 6

Storage (Solid Powder)
Months

[1]

-80°C for 6 Months, -20°C for 6

Storage (In Solvent)
Months

[1]

Experimental Protocols
Required Materials and Equipment

e SRTCX1003 solid powder

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM SRTCX1003 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, which is a
common starting concentration for subsequent dilutions into cell culture media or assay buffers.

Step 1: Calculation

To prepare a stock solution of a desired concentration, the required mass of the solute must be
calculated using its molecular weight.[2]

e Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Example Calculation for 1 mL of 10 mM SRTCX1003:

Concentration = 10 mM = 0.010 mol/L

o

Volume =1 mL=0.0011L

[¢]

[¢]

Molecular Weight = 449.529 g/mol

o

Mass = 0.010 mol/L * 0.001 L * 449.529 g/mol = 0.004495 g = 4.495 mg
Step 2: Weighing the Compound
» Place a clean microcentrifuge tube or vial on the analytical balance and tare the weight.

o Carefully weigh out the calculated amount (e.g., 4.495 mg) of SRTCX1003 solid powder
directly into the tube.

Step 3: Dissolution

e Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the SRTCX1003
powder.
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o Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. A clear solution with no visible particulates should be obtained.

Step 4: Storage

e For convenience and to avoid repeated freeze-thaw cycles, it is recommended to divide the
stock solution into smaller aliquots in sterile microcentrifuge tubes.[3]

o Label each aliquot clearly with the compound name, concentration, date of preparation, and
your initials.

» Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 6 months).[1]

Visualizations
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the logical flow of the protocol for preparing the SRTCX1003
stock solution.
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Workflow for SRTCX1003 Stock Solution Preparation.

SRTCX1003 Signaling Pathway
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This diagram depicts the known mechanism of action for SRTCX1003, highlighting its role as a
SIRT1 activator and its downstream effects on the NF-kB pathway.
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SRTCX1003 mechanism via SIRT1 activation and NF-kB inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SRTCX1003 | SIRT1 activator | Probechem Biochemicals [probechem.com]

2. m.youtube.com [m.youtube.com]

3. phytotechlab.com [phytotechlab.com]

e To cite this document: BenchChem. [preparing SRTCX1003 stock solution for experiments].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392044/docs#preparing-srtcx1003-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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